
"1-Chloro-2-(methylsulfonyl)ethane" safety data
sheet and handling precautions

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 1-Chloro-2-(methylsulfonyl)ethane

Cat. No.: B1595581 Get Quote

An In-depth Technical Guide to the Safe Handling of 1-Chloro-2-(methylsulfonyl)ethane

For Researchers, Scientists, and Drug Development Professionals

Introduction: Understanding the Molecule
1-Chloro-2-(methylsulfonyl)ethane (CAS No. 50890-51-2) is a bifunctional organic molecule

containing both a reactive chloroalkane group and a stable methylsulfonyl group.[1][2][3] Its

utility in organic synthesis, particularly in the development of pharmaceutical intermediates and

other specialty chemicals, stems from the differential reactivity of these two moieties. The

sulfone group acts as a polar, electron-withdrawing feature, while the terminal chloride provides

a leaving group for nucleophilic substitution reactions. This dual nature makes it a valuable

building block but also necessitates a thorough understanding of its potential hazards to ensure

safe handling in a research and development setting.

This guide provides a comprehensive overview of the known properties and safety protocols for

1-Chloro-2-(methylsulfonyl)ethane. It is designed to empower laboratory personnel with the

knowledge to handle this chemical responsibly, minimizing exposure risks and ensuring

operational safety.

Section 1: Chemical Identification and Physical
Properties
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A clear understanding of a chemical's physical properties is the foundation of safe handling,

influencing everything from storage conditions to appropriate spill response. While extensive

experimental data for this specific compound is not fully published, the available information is

summarized below.

Property Value Source

CAS Number 50890-51-2 [1]

Molecular Formula C₃H₇ClO₂S [1][2]

Molecular Weight 142.61 g/mol [1][2]

Boiling Point 130-132 °C (at 7 Torr) [4]

Density ~1.290 g/cm³ (Predicted) [4]

Appearance Data not available [5]

Synonyms (2-chloro-ethyl)-methyl sulfone [5]

Section 2: Hazard Identification and Toxicological
Profile
The toxicological properties of 1-Chloro-2-(methylsulfonyl)ethane have not been fully

investigated.[6] However, an analysis of its functional groups—an alkyl chloride and a sulfone

—allows for the prediction of potential hazards. Alkylating agents, which this compound can be

considered due to the chloroethyl group, are often associated with irritation and potential long-

term health effects. Therefore, a cautious approach is mandatory.

2.1 GHS Hazard Classification (Anticipated)

While a specific, official GHS classification is not widely available, the following hazards should

be assumed based on the chemical structure and data from related compounds.
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Hazard Class Category Precautionary Statement

Acute Toxicity, Oral Category 4 (Harmful) Harmful if swallowed.

Skin Corrosion/Irritation Category 2 (Irritant) Causes skin irritation.[7][8]

Eye Damage/Irritation Category 2A (Irritant)
Causes serious eye irritation.

[8]

Acute Toxicity, Inhalation Category 4 (Harmful) Harmful if inhaled.[8]

Note: Long-term effects, such as carcinogenicity and mutagenicity, have not been determined.

[6] In the absence of data, it is prudent to treat the substance as potentially hazardous and

minimize all routes of exposure.

2.2 Causality of Hazards

Irritation: The electrophilic nature of the carbon atom bonded to the chlorine can lead to

alkylation of biological macromolecules in the skin and eyes, triggering an inflammatory

response and causing irritation.

Inhalation Toxicity: The compound's potential volatility, especially if heated, means it can be

inhaled.[8] In the respiratory tract, it can cause irritation and potential systemic effects.[6]

Ingestion Toxicity: Accidental ingestion could lead to systemic toxicity. Standard laboratory

practice of never eating or drinking in the lab mitigates this risk.[9]

Section 3: Engineering Controls and Safe Handling
The primary principle of chemical safety is to minimize exposure. This is best achieved through

a combination of engineering controls and rigorous handling protocols, a concept known as the

"Hierarchy of Controls."
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Caption: The Hierarchy of Controls for chemical safety.

3.1 Engineering Controls

Chemical Fume Hood: All handling of 1-Chloro-2-(methylsulfonyl)ethane, including

weighing, transferring, and reactions, must be conducted inside a certified chemical fume

hood to prevent inhalation of vapors or aerosols.[10]

Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are

diluted and removed.[5][11]

3.2 Safe Handling Protocols
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Avoid all contact with skin and eyes.[5]

Do not breathe vapors or mists.[6]

Use non-sparking tools, especially when handling larger quantities, to prevent ignition from

static discharge.[5][7]

Wash hands thoroughly with soap and water after handling and before leaving the laboratory.

[6][9]

Keep the container tightly closed when not in use.[6]

Section 4: Personal Protective Equipment (PPE)
PPE is the last line of defense and must be used in conjunction with the engineering controls

and handling protocols described above.

Protection Type Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

To prevent skin contact and

potential irritation or

absorption.[12]

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles.

To protect eyes from splashes

or aerosols.[12][13]

Skin/Body Protection
Laboratory coat. Closed-toe

shoes.

To protect skin and clothing

from contamination.[11]

Respiratory Protection

Not typically required if

handled exclusively within a

fume hood.

If there is a risk of exceeding

exposure limits (e.g., large

spill), a NIOSH-approved

respirator should be used.[5]

[13]

Section 5: Emergency Procedures
Preparedness is key to mitigating the impact of an accidental release or exposure.
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5.1 First Aid Measures

Inhalation: Remove the individual to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical attention.[6][8]

Skin Contact: Immediately remove all contaminated clothing. Wash the affected area with

plenty of soap and water for at least 15 minutes.[6][7] Seek medical attention if irritation

persists.

Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[6][7] Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Seek immediate medical

attention.[6][10]

5.2 Spill Response

Evacuate: Alert personnel in the immediate area and evacuate if necessary.[12]

Ventilate: Ensure the area is well-ventilated, preferably within a fume hood.[12]

Contain: Prevent the spill from spreading or entering drains.[12]

Absorb: For liquid spills, cover with an inert, non-combustible absorbent material (e.g., sand,

vermiculite).[14]

Collect: Carefully sweep or scoop the absorbed material into a suitable, labeled container for

hazardous waste disposal.[7][12]

Decontaminate: Clean the spill area thoroughly.

5.3 Fire Fighting Measures

Extinguishing Media: Use dry chemical powder, carbon dioxide (CO₂), or alcohol-resistant

foam.[13][15]

Hazards from Combustion: Thermal decomposition can produce toxic and corrosive gases,

including sulfur oxides and hydrogen chloride gas.[6]
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Firefighter Protection: Firefighters should wear self-contained breathing apparatus (SCBA)

and full protective gear.[6][7]

Section 6: Storage and Disposal
Proper storage and disposal are critical to maintaining a safe laboratory environment and

ensuring environmental protection.

6.1 Storage Conditions

Store in a cool, dry, and well-ventilated area.[6]

Keep the container tightly closed and sealed.[5][6]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[6]

6.2 Waste Disposal Disposal of 1-Chloro-2-(methylsulfonyl)ethane and any contaminated

materials must be handled as hazardous chemical waste. Adherence to institutional, local, and

national regulations is mandatory.[5][12] Never dispose of this chemical down the drain or in

general trash.[14]

The workflow for chemical waste disposal is a self-validating system that ensures safety and

compliance at each step.
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Chemical Waste Disposal Workflow
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Caption: Workflow for the safe disposal of chemical waste.
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All contaminated materials, including gloves, absorbent pads, and empty containers, must be

collected and disposed of as hazardous waste.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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